Cas no 1691965-16-8 (7-(trifluoromethyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine)

7-(Trifluoromethyl)-4H,5H,6H,7H-1,2,3,4-tetrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a fused tetrazole-pyrimidine core with a trifluoromethyl substituent at the 7-position. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the presence of the CF3 group. The tetrazole moiety contributes to hydrogen bonding potential and aromatic character, while the pyrimidine ring offers versatile synthetic utility. Its electron-withdrawing trifluoromethyl group improves reactivity in nucleophilic substitution and cross-coupling reactions, making it valuable for pharmaceutical and agrochemical applications. The compound serves as a key intermediate in the synthesis of bioactive molecules, particularly in medicinal chemistry for developing enzyme inhibitors or receptor modulators. Its stability under various conditions and compatibility with diverse reaction pathways highlight its synthetic versatility.

7-(trifluoromethyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine structure

1691965-16-8 structure

Product Name:7-(trifluoromethyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine

CAS No:1691965-16-8

MF:C₅H₆F₃N₅

MW:193.129849910736

CID:6372981

PubChem ID:136840351

Update Time:2025-07-02

7-(trifluoromethyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

- 7-(trifluoromethyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine
- 1691965-16-8
- EN300-1118443
- 7-(trifluoromethyl)-4h,5h,6h,7h-[1,2,3,4]tetrazolo[1,5-a]pyrimidine
- Inchi： 1S/C5H6F3N5/c6-5(7,8)3-1-2-9-4-10-11-12-13(3)4/h3H,1-2H2,(H,9,10,12)
- InChI Key： HOSWVTLPJPJEPX-UHFFFAOYSA-N
- SMILES： FC(C1CCNC2=NN=NN12)(F)F

Computed Properties

Exact Mass: 193.05752970g/mol
Monoisotopic Mass: 193.05752970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 55.6Å²

7-(trifluoromethyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1118443-0.05g	7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine	1691965-16-8	95%	0.05g	$888.0	2023-10-27
Enamine	EN300-1118443-0.1g	7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine	1691965-16-8	95%	0.1g	$930.0	2023-10-27
Enamine	EN300-1118443-0.25g	7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine	1691965-16-8	95%	0.25g	$972.0	2023-10-27
Enamine	EN300-1118443-0.5g	7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine	1691965-16-8	95%	0.5g	$1014.0	2023-10-27
Enamine	EN300-1118443-1.0g	7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine	1691965-16-8		1g	$1442.0	2023-06-09
Enamine	EN300-1118443-2.5g	7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine	1691965-16-8	95%	2.5g	$2071.0	2023-10-27
Enamine	EN300-1118443-5.0g	7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine	1691965-16-8		5g	$4184.0	2023-06-09
Enamine	EN300-1118443-10.0g	7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine	1691965-16-8		10g	$6205.0	2023-06-09
Enamine	EN300-1118443-1g	7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine	1691965-16-8	95%	1g	$1057.0	2023-10-27
Enamine	EN300-1118443-5g	7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine	1691965-16-8	95%	5g	$3065.0	2023-10-27